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Compound of Interest

Compound Name: visamminol-3'-O-glucoside

Cat. No.: B13423743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Visamminol-3'-O-glucoside is a naturally occurring chromone glycoside first isolated from

Saposhnikovia divaricata.[1] As a purified phytochemical, it serves as a critical chemical

standard for various applications in natural product research, quality control, and

pharmacological studies. Its availability as a high-purity reference material enables accurate

quantification, identification, and bioactivity assessment of herbal extracts and related

pharmaceutical preparations. These application notes provide detailed protocols for the use of

visamminol-3'-O-glucoside as a chemical standard, along with relevant physicochemical data

and insights into its biological context.

Physicochemical Properties and Handling
Visamminol-3'-O-glucoside is commercially available as a high-purity (>98% by HPLC)

powder. Proper handling and storage are crucial to maintain its integrity as a chemical

standard.
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Property Value Source

CAS Number 2254096-98-3 [2]

Molecular Formula C₂₁H₂₆O₁₀ [2]

Molecular Weight 438.43 g/mol [2]

Appearance Powder [2]

Solubility

Soluble in DMSO, Acetone,

Chloroform, Dichloromethane,

Ethyl Acetate. For enhanced

solubility, warming the solution

to 37°C and using an

ultrasonic bath is

recommended.

[2]

Storage

Store desiccated at -20°C.

Stock solutions can be stored

at -20°C for several months.

[2]

Applications in Chemical Analysis
As a certified reference material, visamminol-3'-O-glucoside is primarily used for the

qualitative and quantitative analysis of complex mixtures, such as plant extracts.

Qualitative Analysis by UPLC-QTOF-MS
Objective: To identify visamminol-3'-O-glucoside in a sample matrix based on its accurate

mass and fragmentation pattern.

Protocol:

Standard Preparation: Prepare a 1 mg/mL stock solution of visamminol-3'-O-glucoside in

methanol. Further dilute to a working concentration of 1 µg/mL.

Sample Preparation: Extract the sample of interest (e.g., powdered Saposhnikovia divaricata

root) with 50% ethanol using ultrasonication. Filter the extract through a 0.22 µm syringe

filter.
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Chromatographic Conditions:

System: Ultra-High-Performance Liquid Chromatography (UHPLC) system.

Column: C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

Mobile Phase: Gradient elution with (A) 0.1% formic acid in water and (B) 0.1% formic acid

in acetonitrile.

Flow Rate: 0.3 mL/min.

Column Temperature: 40°C.

Injection Volume: 2 µL.

Mass Spectrometry Conditions:

System: Quadrupole Time-of-Flight Mass Spectrometer (QTOF-MS) with an electrospray

ionization (ESI) source.

Ionization Mode: Positive.

Scan Range: m/z 100-1000.

Data Acquisition: Acquire full scan MS and targeted MS/MS data for the [M+H]⁺ ion of

visamminol-3'-O-glucoside (m/z 439.1553).

Data Analysis: Compare the retention time and mass spectrum of the peak in the sample

chromatogram with that of the visamminol-3'-O-glucoside standard. The accurate mass

and fragmentation pattern should match for positive identification.
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Caption: Putative signaling pathways modulated by chromone glycosides.
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Visamminol-3'-O-glucoside is an essential tool for the accurate chemical analysis and quality

control of herbal medicines and related products. Its use as a reference standard allows for the

development and validation of robust analytical methods, ensuring the consistency and

reliability of research and commercial products. Further investigation into its biological activities

may reveal its potential as a therapeutic agent or a lead compound in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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